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Compound of Interest

Compound Name: Apalutamide-13C,d3

Cat. No.: B12412576

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Apalutamide-
13C,d3. Given that a specific Safety Data Sheet (SDS) for Apalutamide-13C,d3 is not publicly
available, this document synthesizes information from the SDS of the closely related
isotopologue, Apalutamide d3, the parent compound Apalutamide, and clinical safety data for
the approved drug ERLEADA® (apalutamide). Apalutamide-13C,d3 is an isotopically labeled
version of Apalutamide, used primarily as an internal standard in research and development.[1]
Its chemical and toxicological properties are expected to be nearly identical to the parent
compound.

Substance Identification and Hazard Classification

Apalutamide-13C,d3 is the 13C- and deuterium-labeled form of Apalutamide, a potent and
competitive androgen receptor (AR) antagonist.[1] While specific hazard classifications for the
labeled compound are not available, the data for Apalutamide provides a reliable surrogate.

Table 1: Chemical Identification
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Identifier

Value

Product Name

Apalutamide-13C,d3

Synonyms

ARN-509-13C,d3

Parent Compound CAS

956104-40-8

Apalutamide d3 CAS

1638885-61-6[2]

Parent Molecular Formula C21H15F4AN502S
Apalutamide d3 Molecular Formula C21H12D3F4N502S[2]
Parent Molecular Weight 477.4 g/mol

Apalutamide d3 Molecular Weight

480.5 g/mol [2]

Intended Use

For research and development use only.[2]
Laboratory chemicals, manufacture of

substances.[3]

Table 2: GHS Hazard Classification for Apalutamide

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[3]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[3]
Serious Eye Damage/Irritation Category 2A H319: Causes serious eye

irritation[3]

Reproductive Toxicity Category 1B

H360: May damage fertility or
the unborn child[4][5]

Specific Target Organ Toxicity
) Category 3
(Single Exposure)

H335: May cause respiratory

irritation[3]

Specific Target Organ Toxicity
(Repeated Exposure)

H373: May cause damage to
organs through prolonged or

repeated exposure[5]
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Note: This classification is for the parent compound, Apalutamide, and should be considered
applicable to Apalutamide-13C,d3.

Toxicological and Clinical Safety Data

Toxicological data for Apalutamide-13C,d3 is not available.[6] However, extensive non-clinical
and clinical studies on Apalutamide provide insight into its potential health effects.

Table 3: Summary of Toxicological and Clinical Adverse Effects of Apalutamide
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Effect Type Finding Source
In clinical trials, serum
aminotransferase elevations
o were uncommon, transient, . )
Hepatotoxicity Clinical Trials[4]

and mild. No cases of clinically
apparent liver injury with

jaundice were reported.[4]

Reproductive Toxicity

May damage fertility or the
unborn child.[4] Animal studies
showed fetal abnormalities and
embryo-fetal lethality.[7] Men Animal Studies[7]
with female partners of

reproductive potential should

use effective contraception.[7]

Carcinogenesis

A 2-year study in male rats
showed an increased
incidence of Leydig interstitial
cell adenoma in the testes.[8] Animal Studies[7][8]
Apalutamide was not

carcinogenic in a 6-month

study in transgenic mice.[7]

Mutagenesis

Apalutamide did not induce
mutations in the bacterial
reverse mutation (Ames) assay ) )
o ) In vitro / In vivo Assays[5][7]
and was not genotoxic in an in

vivo micronucleus test in rats.

[5107]

Common Adverse Reactions
(>10%)

Rash (26%), diarrhea, fatigue,
nausea, vomiting,
hypertension, arthralgia, o ,
) ) Clinical Trials[7][9]
decreased appetite, weight
loss, hot flashes, falls, and

fractures.[7][9]
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Heart disease, heart attack,
Serious Adverse Reactions stroke, and seizures have Clinical Trials[9][10]
been reported.[9][10]

Experimental Protocols and Workflows

Detailed experimental protocols for the safety assessment of Apalutamide-13C,d3 are not
publicly available. The following workflows represent standard procedures for handling
chemical substances of this nature in a research setting.

Logical Workflow for Chemical Safety Assessment

This diagram illustrates the logical steps involved in assessing the safety of a research

chemical like Apalutamide-13C,d3.
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Chemical Safety Assessment Process

Start: New Chemical (Apalutamide-13C,d3)

Gather Data:
- SDS of Parent/Analog
- Literature Search
- Clinical Data

Hazard Identification
(e.g., Toxicity, Irritation)

Exposure Assessment
(Routes, Duration, Frequency)

Risk Characterization
(Probability & Severity of Harm)

Define Control Measures
(PPE, Engineering Controls)

Develop SDS and SOPs

Researcher Training

Implement & Review Periodically

Click to download full resolution via product page

Caption: Logical workflow for assessing the safety of a new research chemical.

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/product/b12412576?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Handling, Storage, and Personal Protection

Proper handling and storage are critical to minimize exposure and maintain the integrity of
Apalutamide-13C,d3.

Table 4: Handling and Storage Recommendations

Aspect Recommendation Citation(s)

Avoid contact with skin, eyes,
and inhalation of dust.[3][11]
Use in a well-ventilated area or
with appropriate exhaust

) ventilation.[3] Do not eat, drink,

Handling ) [3B191[11]

or smoke when using.[3] Wash
hands thoroughly after
handling.[3] Caretakers should
wear gloves when handling the

medication.[9]

Store at room temperature
(68°F—77°F or 20°C-25°C) or
refrigerated (2°C to 8°C).[6]
[12] Keep container tightly
closed in a dry, well-ventilated
Storage ) [BI6I91[L1][12][13]
place.[11] Protect from light
and moisture.[6][9][12] Store
locked up.[3][13] Keep out of
reach of children and pets.[9]

[12]

Personal Protective Equipment (PPE) Workflow

This workflow outlines the necessary steps for selecting and using PPE when handling
Apalutamide-13C,d3.

Caption: Standard workflow for selecting and using Personal Protective Equipment (PPE).
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First Aid and Emergency Procedures

In case of accidental exposure, immediate and appropriate first aid is crucial.

Table 5: First Aid Measures

Exposure Route First Aid Instructions Citation(s)

Move the person into fresh air.
) If necessary, provide artificial
Inhalation o [21[3][13]
respiration or oxygen. Seek

medical attention.

Immediately wash off with
plenty of soap and water.

Skin Contact Remove contaminated [21[3][6][11]
clothing. Seek medical

attention if irritation persists.

Rinse cautiously and
thoroughly with plenty of water
for at least 15 minutes, also
Eye Contact under the eyelids. Remove [21[31[6][13]
contact lenses if present and
easy to do. Seek medical

attention.

Rinse mouth with water. Do not
Ingestion induce vomiting. Seek [21[3][11]
immediate medical assistance.

Emergency First Aid Response Workflow

This diagram shows the sequence of actions to take following an accidental exposure.
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First Aid Response Workflow

Exposure Occurs
(Inhalation, Skin, Eye, Ingestion)

Ensure Scene is Safe
(Remove from source, ventilate)

Identify Exposure Route

Inhalation

Eye Contact

Rinse Mouth
Do NOT Induce Vomiting

Wash with Soap & Water
Remove Contaminated Clothing

Move to Fresh Air Rinse Eyes for 15 mins

Seek Immediate Medical Attention
(Bring SDS if possible)

Click to download full resolution via product page

Caption: Sequential actions for a first aid response to chemical exposure.

Physical and Chemical Properties

Limited data is available for Apalutamide-13C,d3. The properties of the parent compound are
provided as a reference.

Table 6: Physical and Chemical Properties of Apalutamide
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Property

Value

Physical State

Solid, white to yellow powder[6]

Solubility

Soluble in DMSO, Dichloromethane, Ethyl
Acetate[6]

Conditions to Avoid

Light, heat, flames, sparks, moisture[5][6]

Hazardous Decomposition

Carbon oxides (CO, C0O2), Fluorine

compounds[6]
Stability and Reactivity
Aspect Information
o No dangerous reactions are known under
Reactivity

normal use conditions.[5]

Chemical Stability

Stable under recommended storage conditions.

Incompatible Materials

None known.[5]

Disposal Considerations

Unused material and its container must be disposed of as hazardous waste.

Waste Type Disposal Method
Dispose of via a licensed chemical destruction
plant or controlled incineration with flue gas
Product

scrubbing. Do not discharge into sewer systems

or contaminate water.[13]

Contaminated Packaging

Containers can be triple-rinsed and offered for
recycling or reconditioning. Alternatively,

puncture to render unusable.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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